Cas no 2171988-18-2 (3-ethyl-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidine-3-carboxylic acid
• CAS No: 2171988-18-2
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6422957
• PubChem ID: 165811940
• Update Time: 2025-08-04

3-ethyl-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidine-3-carboxylic acid
• 3-ethyl-1-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}azetidine-3-carboxylic acid
• EN300-1562086
• 2171988-18-2

• Inchi： 1S/C27H30N2O5/c1-2-27(25(31)32)15-29(16-27)24(30)13-17-11-18(12-17)28-26(33)34-14-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,2,11-16H2,1H3,(H,28,33)(H,31,32)
• InChI Key： KLGFDWLDNBRQRI-UHFFFAOYSA-N
• SMILES： O=C(CC1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)(CC)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidine-3-carboxylic acid

Introduction to 3-ethyl-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidine-3-carboxylic acid (CAS No. 2171988-18-2)

3-ethyl-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidine-3-carboxylic acid, identified by its CAS number 2171988-18-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutylacetyl moiety linked to an azetidine ring. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group further enhances its molecular complexity, making it a subject of interest for synthetic chemists and biologists alike.

The structural design of 3-ethyl-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidine-3-carboxylic acid positions it as a potential candidate for various biological applications. The azetidine ring, a five-membered heterocyclic structure, is known for its stability and ability to mimic natural amino acid residues in proteins. This feature makes it particularly valuable in the development of enzyme inhibitors and other therapeutic agents. Additionally, the fluorenylmethoxycarbonyl moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 3-ethyl-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidine-3-carboxylic acid make it a promising candidate for such applications. For instance, studies have shown that azetidine derivatives can interact with specific enzymes and receptors, leading to the inhibition of disease-causing pathways. The fluorenylmethoxycarbonyl group also enhances the compound's interaction with biological targets, potentially improving its therapeutic efficacy.

The synthesis of 3-ethyl-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidine-3-carboxylic acid is a complex process that requires careful optimization of reaction conditions. The introduction of the cyclobutylacetyl group and the subsequent modification with the fluorenylmethoxycarbonyl moiety necessitate precise control over reaction parameters such as temperature, solvent choice, and catalyst selection. Advances in synthetic methodologies have enabled chemists to produce this compound with high purity and yield, facilitating further research into its biological properties.

Recent research has highlighted the potential of 3-ethyl-1-{2-3-({(9H-fluoren-9-ylmethoxycarbonyl})amino)cyclobutylacetyl}azetidine}-3-carboxylic acid as an inhibitor of key enzymes involved in cancer progression. Studies have demonstrated that this compound can disrupt signaling pathways that promote tumor growth and metastasis. The ability of the azetidine ring to interact with protein targets suggests that it may be effective in modulating enzyme activity without significant off-target effects. This makes it an attractive candidate for further development into a novel therapeutic agent.

The pharmacokinetic properties of 2171988_18_2 are also an area of active investigation. The presence of the fluorenylmethoxycarbonyl group improves the compound's solubility in water, which is essential for oral administration. Additionally, studies have shown that this moiety enhances the compound's stability in biological fluids, prolonging its half-life and improving bioavailability. These pharmacokinetic advantages are critical for developing drugs that can be effectively delivered to patients.

In conclusion, 3_ethyl_1_{2_3_({(9h_fluorenylmethoxycarbonyl})amino)cyclobutylacetyl}azetidine_3_carboxylic_acid (CAS No 2171988_18_2) represents a significant advancement in pharmaceutical chemistry. Its complex structure and unique functional groups make it a promising candidate for treating various diseases. Ongoing research continues to explore its potential applications in medicine, with particular focus on cancer therapy and inflammation modulation. As synthetic methods improve and more data becomes available on its biological activity, this compound is poised to play a crucial role in future drug development efforts.